Cas no 79672-11-0 (Glycyl-L-valyl-L-valine)

Glycyl-L-valyl-L-valine structure
Glycyl-L-valyl-L-valine structure
Product Name:Glycyl-L-valyl-L-valine
CAS No:79672-11-0
MF:C12H23N3O4
MW:273.328723192215
CID:532530
PubChem ID:13037664
Update Time:2024-03-01

Glycyl-L-valyl-L-valine Chemical and Physical Properties

Names and Identifiers

    • L-Valine, glycyl-L-valyl-
    • (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
    • Glycyl-L-valyl-L-valine
    • Gly-Val-Val
    • Glycyl-valyl-valine
    • Inchi: 1S/C12H23N3O4/c1-6(2)9(14-8(16)5-13)11(17)15-10(7(3)4)12(18)19/h6-7,9-10H,5,13H2,1-4H3,(H,14,16)(H,15,17)(H,18,19)/t9-,10-/m0/s1
    • InChI Key: KSOBNUBCYHGUKH-UWVGGRQHSA-N
    • SMILES: O=C([C@H](C(C)C)NC(CN)=O)N[C@H](C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 273.16885622g/mol
  • Monoisotopic Mass: 273.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 122
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